Characteristic components in TCM Standards
  • 2,5-Dimethylpyrazine
    2,5-Dimethylpyrazine
    • Cat. No.:
    • B089654
    • CAS No.:
    • 123-32-0
    • Molecular Formula:
    • C6H8N2
    • Molecular Weight:
    • 108.14 g/mol
    Description
    2,5-Dimethylpyrazine is a member of pyrazines.
    2,5-Dimethylpyrazine has been reported in Streptomyces antioxidans, Zea mays, and other organisms with data available.
    2,5-Dimethylpyrazine is a metabolite fo...
    - +
  • Purpurin
    Purpurin
    • Cat. No.:
    • B114267
    • CAS No.:
    • 81-54-9
    • Molecular Formula:
    • C14H8O5
    • Molecular Weight:
    • 256.21 g/mol
    Description
    Purpurin is a trihydroxyanthraquinone derived from anthracene by substitution with oxo groups at C-9 and C-10 and with hydroxy groups at C-1, C-2 and C-4. It has a role as a biological pigment, a histological dy...
    - +
  • Diosgenin
    Diosgenin
    • Cat. No.:
    • B1670711
    • CAS No.:
    • 512-04-9
    • Molecular Formula:
    • C27H42O3
    • Molecular Weight:
    • 414.6 g/mol
    Description
    Diosgenin is a sapogenin that is spirostan which is substituted by a hydroxy group at the 3beta position, contains a double bond at the 5-6 position, and has R- configuration at position 25. A natural product fo...
    - +
  • Diosmetin
    Diosmetin
    • Cat. No.:
    • B1670712
    • CAS No.:
    • 520-34-3
    • Molecular Formula:
    • C16H12O6
    • Molecular Weight:
    • 300.26 g/mol
    Description
    Diosmetin is a monomethoxyflavone that is the 4'-methyl ether derivative of luteolin. It is a natural product isolated from citrus fruits which exhibits a range of pharmacological activities. It has a role as an...
    - +
  • Diosmin
    Diosmin
    • Cat. No.:
    • B1670713
    • CAS No.:
    • 520-27-4
    • Molecular Formula:
    • C28H32O15
    • Molecular Weight:
    • 608.5 g/mol
    Description
    Diosmin is a disaccharide derivative that consists of diosmetin substituted by a 6-O-(alpha-L-rhamnopyranosyl)-beta-D-glucopyranosyl moiety at position 7 via a glycosidic linkage. It has a role as an antioxidant...
    - +
  • Plumbagin
    Plumbagin
    • Cat. No.:
    • B1678898
    • CAS No.:
    • 481-42-5
    • Molecular Formula:
    • C11H8O3
    • Molecular Weight:
    • 188.18 g/mol
    Description
    Plumbagin is a hydroxy-1,4-naphthoquinone that is 1,4-naphthoquinone in which the hydrogens at positions 2 and 5 are substituted by methyl and hydroxy groups, respectively. It has a role as a metabolite, an immu...
    - +
  • Methyl Oleate
    Methyl Oleate
    • Cat. No.:
    • B7765582
    • CAS No.:
    • 61788-34-9
    • Molecular Formula:
    • C19H36O2
    • Molecular Weight:
    • 296.5 g/mol
    Description
    Oleic acid methyl ester is a clear to amber liquid. Insoluble in water. (NTP, 1992)
    Methyl oleate is a fatty acid methyl ester resulting from the formal condensation of the carboxy group of oleic acid with me...
    - +
  • Neochlorogenic acid
    Neochlorogenic acid
    • Cat. No.:
    • B7765586
    • CAS No.:
    • 342811-68-1
    • Molecular Formula:
    • C16H18O9
    • Molecular Weight:
    • 354.31 g/mol
    Description
    Trans-5-O-caffeoyl-D-quinic acid is a cinnamate ester obtained by formal condensation of the carboxy group of trans-caffeic acid with the 5-hydroxy group of quinic acid. It has a role as a plant metabolite. It i...
    - +
  • Chlorogenic Acid
    Chlorogenic Acid
    • Cat. No.:
    • B7765587
    • CAS No.:
    • 437611-66-0
    • Molecular Formula:
    • C16H18O9
    • Molecular Weight:
    • 354.31 g/mol
    Description
    Chlorogenic acid is a cinnamate ester obtained by formal condensation of the carboxy group of trans-caffeic acid with the 3-hydroxy group of quinic acid. It is an intermediate metabolite in the biosynthesis of l...
    - +
  • 5-O-Methylvisammioside (Standard)
    5-O-Methylvisammioside (Standard)
    • Cat. No.:
    • B15597146
    • CAS No.:
    • Molecular Formula:
    • C22H28O10
    • Molecular Weight:
    • 452.5 g/mol
    Description
    5-O-Methylvisammioside is an oxacycle and an organic heterotricyclic compound.
    5-O-Methylvisammioside has been reported in Saposhnikovia divaricata with data available.
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img